Cas no 4441-65-0 (1-Benzoxepin-2(3H)-one, octahydro-)

• Product Name: 1-Benzoxepin-2(3H)-one, octahydro-
• CAS No: 4441-65-0
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1516303
• Update Time: 2024-08-23

1-Benzoxepin-2(3H)-one, octahydro- Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-2(3H)-one, octahydro-
• 4-(2'-hydroxycyclohexyl)butanoic acid lactone

• Inchi： 1S/C10H16O2/c11-10-7-3-5-8-4-1-2-6-9(8)12-10/h8-9H,1-7H2
• InChI Key： JFTXZBPTXPXYOF-UHFFFAOYSA-N
• SMILES： O1C2CCCCC2CCCC1=O

Computed Properties

• Exact Mass: 168.11508

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Boiling Point: 284.7±8.0 °C(Predicted)
• PSA: 26.3